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Compound of Interest

Compound Name: TX-1123

Cat. No.: B15608278

This document provides critical safety, handling, and disposal information for the novel
investigational compound TX-1123. All personnel must review and understand these
procedures before commencing any work with this material. TX-1123 is a potent, cytotoxic
small molecule inhibitor of the novel cellular target, Protein Kinase Zeta (PKZ). Due to its
cytotoxic nature and limited toxicological data, stringent adherence to these protocols is
mandatory to ensure personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical when handling TX-1123 and is dependent on the
nature of the task being performed. The following table summarizes the minimum PPE
requirements for various operational scenarios.
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Operational
Scenario

Task Examples

Required PPE

Glove Specification

Low-Risk Operations

Weighing TX-1123 in
a closed balance,
transporting sealed

containers.

Laboratory coat,
safety glasses with
side shields, two pairs

of nitrile gloves.

Inner: Standard nitrile;
Outer: Chemically

resistant nitrile.

Moderate-Risk

Operations

Preparing stock
solutions, performing
dilutions, cell culture

applications.

Disposable gown,
safety goggles, face
shield, two pairs of

nitrile gloves.

Inner: Standard nitrile;
Outer: Chemically

resistant nitrile.

High-Risk Operations
& Spill Cleanup

Handling of unsealed
powders outside of a
containment unit,

cleaning up spills.

Chemical resistant
suit, full-face
respirator with
appropriate cartridges,
two pairs of nitrile

gloves, shoe covers.

Inner: Standard nitrile;
Outer: Heavy-duty,
chemically resistant

nitrile.

Experimental Protocol: Preparation of a 10 mM

Stock Solution of TX-1123 in DMSO

This protocol outlines the procedure for safely preparing a stock solution of TX-1123. This task
is classified as a Moderate-Risk Operation.

Materials:

TX-1123 powder (pre-weighed vial)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:
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o Preparation: Don all required PPE for moderate-risk operations (disposable gown, safety
goggles, face shield, two pairs of nitrile gloves).

» Containment: Perform all manipulations within a certified chemical fume hood or a biological
safety cabinet.

e Pre-calculation: Calculate the precise volume of DMSO required to achieve a 10 mM
concentration based on the mass of TX-1123 provided in the vial.

» Reconstitution: a. Carefully uncap the vial of TX-1123 powder inside the fume hood. b. Using
a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial. c.
Securely cap the vial and vortex gently until the powder is completely dissolved. The solution
should be clear and colorless.

» Aliquoting: a. Dispense the stock solution into sterile, amber microcentrifuge tubes in
appropriate working volumes. b. Clearly label each aliquot with the compound name (TX-
1123), concentration (10 mM), solvent (DMSO), and date of preparation.

o Storage: Store the aliquots at -20°C, protected from light.

o Waste Disposal: Dispose of all contaminated materials (pipette tips, gloves, empty vials) in
the designated TX-1123 solid waste container.

Diagrams and Workflows

The following diagrams illustrate key decision-making and procedural workflows for handling
TX-1123.
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Start: Handling TX-1123

Assess Task Risk Level

Low Risk Moderate Risk High Risk
(e.g., handling sealed containers) (e.g., preparing solutions) (e.g., spill cleanup)

Disposable Gown Chem-Resistant Suit
Safety Goggles Full-Face Respirator
Face Shield 2x Nitrile Gloves

2x Nitrile Gloves Shoe Covers

Proceed with Task

Lab Coat
Safety Glasses
2x Nitrile Gloves

Click to download full resolution via product page

Caption: PPE selection workflow for TX-1123 based on task risk assessment.
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Generate TX-1123 Waste

Determine Waste Type

Solid Liquid Sharps

Solid Waste Liquid Waste Sharps Waste
(Gloves, Tubes, Wipes) (Aqueous Solutions, Solvents) (Needles, Contaminated Glass)

Seal in Labeled Collect in Labeled Place in Puncture-Proof
Solid Cytotoxic Waste Bin Liquid Cytotoxic Waste Container Sharps Container

Arrange Pickup by
Environmental Health & Safety

Click to download full resolution via product page

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Investigational Compound TX-1123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608278#personal-protective-equipment-for-
handling-tx-1123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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